- Preparation of 3-amino-1-arylpropylindoles and aza-substituted indoles as biogenic monoamine reuptake inhibitors, United States, , ,
Cas no 938062-01-2 (4-Bromo-7-methoxy-1H-indazole)
4-Bromo-7-methoxy-1H-indazole structure
Product Name:4-Bromo-7-methoxy-1H-indazole
CAS No:938062-01-2
MF:C8H7BrN2O
MW:227.057980775833
MDL:MFCD17016112
CID:1039474
Update Time:2024-10-25
4-Bromo-7-methoxy-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-7-methoxy-1H-indazole
- 4-?bromo-?7-?methoxy-1H-?Indazole
- SIKUFDVMQXXDET-UHFFFAOYSA-N
- PB13743
- TRA0039353
- FCH1352022
- SY031148
- AK104831
- AX8239039
- ST1100614
- Z1134
- 4-Bromo-7-methoxy-1H-indazole (ACI)
-
- MDL： MFCD17016112
- Inchi： 1S/C8H7BrN2O/c1-12-7-3-2-6(9)5-4-10-11-8(5)7/h2-4H,1H3,(H,10,11)
- InChI Key： SIKUFDVMQXXDET-UHFFFAOYSA-N
- SMILES： BrC1C2=C(NN=C2)C(OC)=CC=1
Computed Properties
- Exact Mass: 225.97400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Topological Polar Surface Area: 37.9
Experimental Properties
- PSA: 37.91000
- LogP: 2.33400
4-Bromo-7-methoxy-1H-indazole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-7-methoxy-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EM692-200mg |
4-Bromo-7-methoxy-1H-indazole |
938062-01-2 | 98+% | 200mg |
648.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EM692-50mg |
4-Bromo-7-methoxy-1H-indazole |
938062-01-2 | 98+% | 50mg |
396.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EM692-1g |
4-Bromo-7-methoxy-1H-indazole |
938062-01-2 | 98+% | 1g |
1802.0CNY | 2021-07-10 | |
| Chemenu | CM109125-500mg |
4-bromo-7-methoxy-1H-indazole |
938062-01-2 | 97% | 500mg |
$275 | 2021-08-06 | |
| Chemenu | CM109125-1g |
4-bromo-7-methoxy-1H-indazole |
938062-01-2 | 97% | 1g |
$363 | 2021-08-06 | |
| Chemenu | CM109125-5g |
4-bromo-7-methoxy-1H-indazole |
938062-01-2 | 97% | 5g |
$1089 | 2021-08-06 | |
| Chemenu | CM109125-10g |
4-bromo-7-methoxy-1H-indazole |
938062-01-2 | 97% | 10g |
$1815 | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY031148-0.25g |
4-Bromo-7-methoxy-1H-indazole |
938062-01-2 | ≥98% | 0.25g |
¥1099.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY031148-1g |
4-Bromo-7-methoxy-1H-indazole |
938062-01-2 | ≥98% | 1g |
¥1800.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY031148-5g |
4-Bromo-7-methoxy-1H-indazole |
938062-01-2 | ≥98% | 5g |
¥6336.00 | 2025-04-11 |
4-Bromo-7-methoxy-1H-indazole Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Silver oxide (Ag2O) Solvents: Chloroform ; 0 °C; 0 °C → rt; 1 h, rt
1.2 Reagents: Potassium acetate , Isovaleronitrile ; 20 h, reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, 50 °C; 50 °C → rt
1.4 Reagents: Potassium hydroxide Solvents: Water ; pH 14
1.2 Reagents: Potassium acetate , Isovaleronitrile ; 20 h, reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, 50 °C; 50 °C → rt
1.4 Reagents: Potassium hydroxide Solvents: Water ; pH 14
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Acetic anhydride Solvents: Chloroform ; 0 - 5 °C; 5 min, 0 - 5 °C; 5 °C → rt; 1 h, rt
1.2 Reagents: Isoamyl nitrite , Potassium acetate ; 20 h, reflux; reflux → rt
1.2 Reagents: Isoamyl nitrite , Potassium acetate ; 20 h, reflux; reflux → rt
Reference
- Preparation of aminosulfonylphenyl pyrazolo[1,5-a]pyrimidines as Raf kinase inhibitors., World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: 1,2-Dimethoxyethane ; overnight, 100 °C
Reference
- Preparation of aminopyridine based-compounds as TYK2 inhibitor for prevention and/or treatment of diseases responsive to TYK2 receptors, China, , ,
4-Bromo-7-methoxy-1H-indazole Raw materials
4-Bromo-7-methoxy-1H-indazole Preparation Products
4-Bromo-7-methoxy-1H-indazole Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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